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Compound of Interest

Compound Name:
Heptadecan-9-yl 8-

bromooctanoate

Cat. No.: B8820120 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is a matter of paramount importance. This guide

provides essential safety and logistical information for the disposal of Heptadecan-9-yl 8-
bromooctanoate, ensuring operational safety and regulatory compliance.

Immediate Safety Considerations

While Heptadecan-9-yl 8-bromooctanoate is classified as not a hazardous substance or

mixture according to its Safety Data Sheet (SDS), it is crucial to handle it with care.[1] The

molecule is an ester that can hydrolyze to form 8-bromooctanoic acid and heptadecan-9-ol. 8-

bromooctanoic acid is a corrosive substance that can cause severe skin burns and eye

damage, and may also cause respiratory irritation.[2][3][4][5] Therefore, all disposal procedures

should be conducted under the assumption that hydrolysis may have occurred or could occur.

Personal Protective Equipment (PPE)

Before handling Heptadecan-9-yl 8-bromooctanoate for disposal, ensure the following

personal protective equipment is worn:
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PPE Category Specific Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A respirator is not

generally required unless aerosols are

generated.

Disposal Protocol

The primary method for the disposal of Heptadecan-9-yl 8-bromooctanoate is through a

licensed professional waste disposal service. Do not dispose of this chemical down the drain or

in regular trash.

Step-by-Step Disposal Procedure:

Segregation: Keep Heptadecan-9-yl 8-bromooctanoate waste separate from other waste

streams, especially incompatible materials.

Containerization: Place the waste in a clearly labeled, sealed, and non-reactive container.

The label should include the chemical name: "Heptadecan-9-yl 8-bromooctanoate Waste".

Storage: Store the waste container in a designated, well-ventilated, and cool area away from

heat sources and direct sunlight.

Documentation: Maintain a log of the waste, including the quantity and date of disposal.

Professional Disposal: Arrange for collection by a licensed chemical waste disposal

company. Provide them with the Safety Data Sheet for Heptadecan-9-yl 8-bromooctanoate
and inform them of the potential for the presence of 8-bromooctanoic acid.

In the event of a spill, contain the spill using an inert absorbent material (e.g., sand,

vermiculite), and then follow the disposal protocol outlined above.

Chemical Information Summary
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Property
Heptadecan-9-yl 8-
bromooctanoate

8-Bromooctanoic Acid
(Hydrolysis Product)

Molecular Formula C25H49BrO2[1] C8H15BrO2[4]

Molecular Weight 461.56 g/mol [1] Not specified in search results

Appearance
Colorless to light yellow

liquid[6]
Light cream powder/solid[5]

CAS Number 2089253-22-3[1] 17696-11-6[3][4]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Heptadecan-9-yl 8-
bromooctanoate.
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Disposal Workflow for Heptadecan-9-yl 8-bromooctanoate

Start: Heptadecan-9-yl
8-bromooctanoate Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate from
Incompatible Waste

Place in Labeled,
Sealed Container

Store in Designated
Cool, Ventilated Area

Contact Licensed
Waste Disposal Service

Provide SDS and Chemical Information

Arrange for Waste Collection

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow Diagram
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of Heptadecan-9-yl 8-bromooctanoate, fostering a culture of safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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